Cas no 210686-56-9 (Propanamide,N-(1,6-dihydro-4-hydroxy-6-oxo-2-pyrimidinyl)-2,2-dimethyl-)
210686-56-9 structure
Product Name:Propanamide,N-(1,6-dihydro-4-hydroxy-6-oxo-2-pyrimidinyl)-2,2-dimethyl-
CAS No:210686-56-9
MF:C9H13N3O3
MW:211.217821836472
CID:242305
PubChem ID:45093237
Update Time:2025-04-19
Propanamide,N-(1,6-dihydro-4-hydroxy-6-oxo-2-pyrimidinyl)-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Propanamide,N-(1,6-dihydro-4-hydroxy-6-oxo-2-pyrimidinyl)-2,2-dimethyl-
- Propanamide,N-(1,4-dihydro-6-hydroxy-4-oxo-2-pyrimidinyl)-2,2-dimethyl- (9CI)
- N-(4-Hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl)pivalamide
- 210686-56-9
-
- Inchi: 1S/C9H13N3O3/c1-9(2,3)7(15)12-8-10-5(13)4-6(14)11-8/h4H,1-3H3,(H3,10,11,12,13,14,15)
- InChI Key: AGPFCUFABWQBCA-UHFFFAOYSA-N
- SMILES: O=C(C(C)(C)C)NC1=NC(=CC(N1)=O)O
Computed Properties
- Exact Mass: 211.09579
- Monoisotopic Mass: 211.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 90.8Ų
Experimental Properties
- PSA: 90.79
Propanamide,N-(1,6-dihydro-4-hydroxy-6-oxo-2-pyrimidinyl)-2,2-dimethyl- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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